N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine hydrobromide

• IUPAC Name: N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine;hydrobromide
• InChI: InChI=1S/C15H21Br2NO.BrH/c16-11-14(17)10-15(6-8-19-9-7-15)18-12-13-4-2-1-3-5-13;/h1-5,14,18H,6-12H2;1H
• InChI Key: RBOXTILNHVUIEB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CC(CBr)Br)NCC2=CC=CC=C2.Br
• Molecular Formula: C15H22Br3NO
• Molecular Weight: 472.1 g/mol
• CAS No.: 2229310-06-7

Description

N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine hydrobromide, also known as NBPOH, is an important organic compound used in a variety of scientific and industrial applications. It has a variety of uses in the synthesis of other compounds, as well as being a useful tool for research and lab experiments.

Scientific Research Applications

N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine hydrobromide has a variety of uses in scientific research. It is used in the synthesis of compounds such as N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine hydrochloride, N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine sulfate, and N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine phosphate. It is also used in the synthesis of a variety of other compounds, such as N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine acetate and N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine nitrate. Additionally, this compound is used in the synthesis of pharmaceuticals, such as antibiotics and anti-inflammatory drugs.

Mechanism of Action

N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine hydrobromide works by binding to the active sites of enzymes, which are responsible for catalyzing chemical reactions in the body. This binding blocks the enzyme's active site, preventing it from catalyzing the reaction. This leads to a decrease in the production of the enzyme's products, which can have a variety of effects on the body.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to inhibit the production of enzymes involved in the metabolism of drugs, leading to an increase in their bioavailability. Additionally, this compound has been shown to inhibit the production of enzymes involved in the synthesis of proteins, leading to an increase in protein degradation. This compound has also been shown to inhibit the production of enzymes involved in the synthesis of fatty acids, leading to a decrease in their production. Finally, this compound has been shown to have anti-inflammatory and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine hydrobromide has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, making it a cost-effective option for research. Additionally, this compound is highly soluble in water, making it easy to use in a variety of experiments. Finally, this compound is a stable compound, making it suitable for long-term storage.
However, there are some limitations to using this compound in lab experiments. It is not very soluble in organic solvents, which can limit its use in certain experiments. Additionally, this compound is not very soluble in lipids, which can limit its use in cell culture experiments.

Future Directions

N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine hydrobromide has a variety of potential future applications. It could be used in the synthesis of new compounds, such as drugs and other organic compounds. Additionally, it could be used in the synthesis of biodegradable plastics, which could be used in a variety of applications. Further research could also be done to explore the potential therapeutic applications of this compound, such as its anti-inflammatory and anti-bacterial properties. Finally, further research could be done to explore the potential use of this compound in the synthesis of nanomaterials, which could be used in a variety of applications.

Synthesis Methods

N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine hydrobromide is synthesized through a multistep process involving the reaction of benzyl bromide and 2,3-dibromopropionic acid, followed by the addition of hydrobromic acid. The reaction of benzyl bromide and 2,3-dibromopropionic acid results in the formation of N-benzyl-4-(2,3-dibromopropyl)oxan-4-amine, which is then reacted with hydrobromic acid to form this compound. This method is relatively simple and can be easily scaled up for larger amounts of this compound.